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Compound of Interest

Compound Name: Stachartin A

Cat. No.: B1163459

A Note on Nomenclature: Extensive searches of the scientific literature did not yield specific
information for a compound named "Stachartin A". However, a closely related and well-
characterized family of secondary metabolites, the stachybotrysins, have been isolated from
Stachybotrys chartarum. This guide will focus on Stachybotrysin A, a representative member of
this class of phenylspirodrimane derivatives, as it is likely that "Stachartin A" is a related or
synonymous term.

This technical guide provides a comprehensive overview of Stachybotrysin A, a meroterpenoid
belonging to the phenylspirodrimane class of natural products. These compounds are produced
by the fungus Stachybotrys chartarum and have attracted interest due to their complex
chemical structures and potential biological activities. This document is intended for
researchers, scientists, and drug development professionals.

Quantitative Data

The key molecular properties of Stachybotrysin A are summarized in the table below.
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Property Value
Molecular Formula C25H3405
Molecular Weight 414.5 g/mol
Exact Mass 414.2406

Experimental Protocols

The methodologies for the isolation and structure elucidation of Stachybotrysin A and related
phenylspirodrimanes are detailed below. These protocols are based on established techniques
for the characterization of natural products from fungal sources.

1. Fungal Cultivation and Extraction:

» Cultivation:Stachybotrys chartarum is cultured on a solid medium, such as potato dextrose
agar (PDA), or in a liquid medium to encourage the production of secondary metabolites.
The fungus is typically grown for several weeks in a controlled environment.

o Extraction: The fungal mycelium and the culture medium are harvested and extracted with
organic solvents, such as ethyl acetate or methanol. This process is repeated multiple times
to ensure the complete extraction of the secondary metabolites. The resulting crude extract
is then concentrated under reduced pressure.

2. Isolation and Purification:

o Chromatography: The crude extract is subjected to a series of chromatographic techniques
to isolate the individual compounds. This typically involves:

o Column Chromatography: The extract is first fractionated using silica gel or reversed-
phase C18 column chromatography with a gradient of solvents (e.g., hexane-ethyl acetate
or methanol-water).

o High-Performance Liquid Chromatography (HPLC): The fractions obtained from column
chromatography are further purified by preparative or semi-preparative HPLC to yield the

pure compounds.
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3. Structure Elucidation:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact mass and molecular formula of the isolated compound.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: A combination of one-dimensional (*H
and 13C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are conducted to
determine the chemical structure and stereochemistry of the molecule.

» X-ray Crystallography: If a suitable crystal of the compound can be obtained, single-crystal
X-ray diffraction analysis provides the unambiguous determination of the absolute

configuration.

Biosynthetic Pathway

The following diagram illustrates the putative biosynthetic pathway of phenylspirodrimanes,
including Stachybotrysin A. This class of compounds is synthesized through a hybrid pathway
involving both the polyketide and mevalonate pathways.
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Caption: Putative biosynthetic pathway of Stachybotrysin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

